The Synthesis and Characterization of PSMA Binder-2: A Technical Guide
The Synthesis and Characterization of PSMA Binder-2: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the synthesis and chemical characterization of PSMA binder-2, a crucial precursor for the development of advanced radiopharmaceuticals such as Ac-PSMA-trillium (BAY 3563254). While specific proprietary details of its synthesis are not publicly available, this document outlines a representative and comprehensive methodology based on established principles of solid-phase peptide synthesis (SPPS) and analytical techniques commonly employed for similar prostate-specific membrane antigen (PSMA) targeting ligands.
Introduction to PSMA Binder-2
PSMA binder-2 is a high-affinity ligand that specifically targets the prostate-specific membrane antigen, a transmembrane protein highly overexpressed on the surface of prostate cancer cells. This specificity makes it an ideal targeting moiety for diagnostic and therapeutic radiopharmaceuticals. It serves as a foundational component in the modular design of agents like Ac-PSMA-trillium, which also includes a chelator for radiolabeling (e.g., DOTA or Macropa) and often an albumin-binding moiety to enhance plasma residence time.[1][2][3][4] The synthesis of a pure and well-characterized PSMA binder is the critical first step in the production of these advanced therapeutic agents.
Synthesis of PSMA Binder-2
The synthesis of PSMA binder-2, like many similar peptide-based PSMA inhibitors, is efficiently achieved through Solid-Phase Peptide Synthesis (SPPS). This method allows for the sequential addition of amino acid derivatives and other building blocks to a growing peptide chain anchored to a solid resin support.
Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS)
The following protocol describes a representative Fmoc-based SPPS for the synthesis of a urea-based PSMA binder.
Materials:
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Fmoc-protected amino acids (e.g., Fmoc-Glu(OtBu)-OH, Fmoc-Lys(Boc)-OH)
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2-Chlorotrityl chloride resin
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N,N'-Diisopropylcarbodiimide (DIC)
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Oxyma Pure
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Piperidine
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N,N-Dimethylformamide (DMF)
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Dichloromethane (DCM)
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Triphosgene
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Diisopropylethylamine (DIPEA)
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Trifluoroacetic acid (TFA)
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Triisopropylsilane (TIS)
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Water (HPLC grade)
Procedure:
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Resin Loading: Swell 2-chlorotrityl chloride resin in DCM. React the resin with the first Fmoc-protected amino acid (e.g., Fmoc-Glu(OtBu)-OH) in the presence of DIPEA in DCM. After the reaction is complete, cap any unreacted sites and wash the resin thoroughly with DCM and DMF.
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Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in DMF to remove the Fmoc protecting group from the N-terminus of the amino acid. Wash the resin extensively with DMF.
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Amino Acid Coupling: Activate the next Fmoc-protected amino acid with DIC and Oxyma Pure in DMF and add it to the deprotected resin. Allow the coupling reaction to proceed to completion. Monitor the reaction using a ninhydrin test.
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Urea Moiety Formation: Following the coupling of the desired amino acids (e.g., a lysine derivative), the characteristic urea linkage of many PSMA inhibitors is formed. This is typically achieved by reacting the free amine on the resin with triphosgene in the presence of a non-nucleophilic base like DIPEA in DCM.
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Coupling of the Second Glutamate: After the formation of the urea, the second glutamate residue (e.g., protected glutamic acid) is coupled to complete the core binding motif.
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Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously. This is typically accomplished by treating the resin with a cleavage cocktail, most commonly a mixture of TFA, TIS, and water (e.g., 95:2.5:2.5 v/v/v).
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Purification: The crude peptide is precipitated with cold diethyl ether, centrifuged, and the pellet is washed. The crude product is then dissolved in a minimal amount of a suitable solvent (e.g., acetonitrile/water mixture) and purified using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).
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Lyophilization: The pure fractions, as confirmed by analytical HPLC, are pooled and lyophilized to obtain the final product as a white powder.
Chemical Characterization
Thorough chemical characterization is essential to confirm the identity, purity, and stability of the synthesized PSMA binder-2. The following are standard analytical techniques employed for this purpose.
High-Performance Liquid Chromatography (HPLC)
Purpose: To assess the purity of the final product and to isolate it during preparative chromatography.
Experimental Protocol:
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Analytical HPLC:
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase A: 0.1% TFA in water.
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Mobile Phase B: 0.1% TFA in acetonitrile.
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Gradient: A linear gradient from 5% to 95% Mobile Phase B over a specified time (e.g., 20 minutes).
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Flow Rate: 1.0 mL/min.
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Detection: UV absorbance at 220 nm and 254 nm.
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Preparative HPLC:
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Column: A larger C18 reverse-phase column (e.g., 19 x 150 mm, 5 µm).
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Mobile Phase and Gradient: Similar to analytical HPLC, but optimized for separation of the target compound from impurities.
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Flow Rate: Adjusted for the larger column diameter (e.g., 10-20 mL/min).
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Fraction Collection: Fractions are collected based on the UV chromatogram.
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Mass Spectrometry (MS)
Purpose: To confirm the molecular weight of the synthesized PSMA binder-2.
Experimental Protocol:
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Technique: Electrospray Ionization Mass Spectrometry (ESI-MS) is commonly used.
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Sample Preparation: The purified compound is dissolved in a suitable solvent (e.g., acetonitrile/water with 0.1% formic acid).
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Analysis: The sample is infused into the mass spectrometer, and the mass-to-charge ratio (m/z) is determined. The observed molecular weight should match the calculated theoretical mass. High-resolution mass spectrometry (HRMS) can be used for unambiguous elemental composition confirmation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To elucidate the chemical structure of PSMA binder-2 and confirm the presence of key functional groups and stereochemistry.
Experimental Protocol:
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Techniques: ¹H NMR and ¹³C NMR are standard. 2D NMR techniques (e.g., COSY, HSQC) can be employed for more complex structures.
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Sample Preparation: The lyophilized product is dissolved in a deuterated solvent (e.g., DMSO-d₆, D₂O).
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Analysis: The sample is placed in the NMR spectrometer, and the spectra are acquired. The chemical shifts, coupling constants, and integration of the peaks are analyzed to confirm the expected structure.
Quantitative Data Summary
The following tables summarize the expected quantitative data for a successfully synthesized and purified PSMA binder-2.
Table 1: Synthesis and Purification Data
| Parameter | Typical Value | Method |
| Overall Yield | 10-30% | Gravimetric |
| Purity | >95% | Analytical HPLC |
| Retention Time (t_R) | Compound Specific | Analytical HPLC |
Table 2: Chemical Characterization Data
| Parameter | Expected Result | Method |
| Molecular Weight (Calc.) | C₃₃H₅₀N₄O₉: 630.77 g/mol | - |
| Molecular Weight (Obs.) | [M+H]⁺ = 631.36 | ESI-MS |
| ¹H NMR | Peaks consistent with structure | NMR Spectroscopy |
| ¹³C NMR | Peaks consistent with structure | NMR Spectroscopy |
Conclusion
The synthesis and rigorous chemical characterization of PSMA binder-2 are fundamental to the development of effective and safe PSMA-targeted radiopharmaceuticals. The methodologies outlined in this guide, based on established chemical principles, provide a robust framework for researchers and drug developers to produce and validate high-quality PSMA binders for preclinical and clinical applications. Adherence to these detailed protocols and analytical methods will ensure the production of a well-defined molecular entity, which is a prerequisite for successful radiolabeling and subsequent in vitro and in vivo evaluations.
